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Compound of Interest

Compound Name: 1,3-Diheptadecanoyl glycerol

Cat. No.: B3025974 Get Quote

The following provides a comprehensive, procedural guide for the safe and compliant disposal

of 1,3-Diheptadecanoyl glycerol in a laboratory setting. While this compound is not generally

classified as hazardous, all chemical waste must be managed responsibly to ensure personnel

safety and environmental protection.[1][2] The primary directive is to always adhere to the

specific guidelines set forth by your institution's Environmental Health & Safety (EH&S)

department and to comply with all local, state, and federal regulations.[3][4]

Step 1: Waste Characterization and Hazard
Determination
Before disposal, the first critical step is to determine the waste classification.

Consult the Safety Data Sheet (SDS): Review the SDS for 1,3-Diheptadecanoyl glycerol.
Section 13 of the SDS will provide specific disposal considerations.[1] Based on available

data for similar triglycerides, this compound is not expected to be classified as hazardous

under GHS (Globally Harmonized System).[1][2]

Assess for Contamination: Consider any contaminants that may have been introduced

during your experimental process. If the 1,3-Diheptadecanoyl glycerol is mixed with

solvents or other regulated hazardous chemicals, the entire mixture must be treated as

hazardous waste.

Contact Your EH&S Office: Your institution's EH&S or equivalent safety department is the

ultimate authority for waste determination.[5] Provide them with the SDS and details of any
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potential contaminants to receive a definitive classification and specific disposal instructions.

Laboratory personnel should treat all waste chemicals as hazardous until a specific

determination is made by a qualified professional.[6]

Step 2: Segregation and Collection
Properly segregate and collect the waste pending its final disposal route.

Container: Use a chemically compatible, non-leaking container with a tightly fitting lid.[4][7]

Plastic containers are often preferred for general chemical waste.[4] For solid forms of 1,3-
Diheptadecanoyl glycerol, a disposable, rigid container is appropriate.[5]

Labeling: Clearly label the waste container. Even for non-hazardous waste, the label should

include:

The full chemical name: "1,3-Diheptadecanoyl glycerol"

The words "Non-Hazardous Waste" (if confirmed by EH&S)

An indication of the contents (e.g., solid, solution in ethanol)

Your name, lab number, and the date of accumulation.

If the waste is determined to be hazardous, the label must include the words "Hazardous

Waste" and a description of the associated hazards (e.g., flammable, corrosive).[8]

Step 3: Disposal Pathways
The disposal route depends directly on the hazard determination made in Step 1. The workflow

for this decision-making process is illustrated in the diagram below.

If EH&S confirms the waste is non-hazardous and free from regulated contaminants, follow

their specific procedures.[9]

Solid Waste: Non-hazardous solid chemicals are typically suitable for disposal in a sanitary

landfill. However, they should not be placed in regular laboratory trash cans that are handled

by custodial staff.[9] Your EH&S office will provide instructions for collection or direct disposal

in designated dumpsters.[9]
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Liquid Waste: Do not pour any chemical, even if non-hazardous, down the drain without

explicit approval from your EH&S department.[5][9] Some non-hazardous, water-miscible

solutions may be approved for sewer disposal, but this requires verification.[5]

If the waste is deemed hazardous due to its own properties or because it is mixed with

hazardous materials, it must be managed under strict regulatory guidelines.

Storage: Store the labeled hazardous waste container in a designated Satellite Accumulation

Area (SAA) within your laboratory.[4][8] The SAA must be at or near the point of generation.

[4]

Accumulation Limits: Be aware of the quantity limits for hazardous waste storage in an SAA.

These limits are in place to maintain regulatory compliance and safety.

Arrange for Pickup: Contact your institution's EH&S department to schedule a pickup of the

hazardous waste.[4] Do not allow waste to accumulate for excessive periods.[6]

Quantitative Regulatory Limits for Laboratory Waste
The following table summarizes typical accumulation limits for hazardous waste in a laboratory

setting, as stipulated by regulations like the Resource Conservation and Recovery Act (RCRA).

These are provided for context and represent best practices for all laboratory personnel.

Waste Category
Maximum
Accumulation
Volume

Maximum
Accumulation Time

Regulatory Source

Hazardous Waste 55 gallons Up to 12 months
40 CFR § 262.15 /

Subpart K[4][10]

Acutely Hazardous

Waste (P-List)

1 quart (liquid) or 1 kg

(solid)

Once limit is reached,

must be removed

within 3 days

40 CFR § 262.15 /

University

Guidelines[4][6]

Disposal Workflow for 1,3-Diheptadecanoyl Glycerol
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The following diagram outlines the procedural logic for determining the correct disposal

pathway for 1,3-Diheptadecanoyl glycerol waste.

Generate 1,3-Diheptadecanoyl
glycerol Waste

Consult SDS and Institutional EH&S
for Hazard Classification

Is Waste
Hazardous?

Follow EH&S Protocol for
Non-Hazardous Waste

No

Manage as Hazardous Waste
per RCRA/Local Regulations

Yes

Solid Waste:
Place in designated container

for landfill disposal.

Liquid Waste:
Seek EH&S approval

for drain disposal.

Collect in a compatible,
labeled container.

Store in designated
Satellite Accumulation Area (SAA).

Request pickup from
EH&S department.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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